(-)-Bicuculline methobromide

• CAS No.: 73604-30-5
• Product Name: (-)-Bicuculline methobromide
• Molecular Formula: C21H20BrNO6
• Molecular Weight: 462.3 g/mol
• IUPAC Name: 6-(6,6-dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl)-6H-furo[3,4-g][1,3]benzodioxol-8-one;bromide
• Standard InChI: InChI=1S/C21H20NO6.BrH/c1-22(2)6-5-11-7-15-16(26-9-25-15)8-13(11)18(22)19-12-3-4-14-20(27-10-24-14)17(12)21(23)28-19;/h3-4,7-8,18-19H,5-6,9-10H2,1-2H3;1H/q+1;/p-1
• Standard InChIKey: BWXCECYGGMGBHD-UHFFFAOYSA-M
• SMILES: C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[Br-]
• Canonical SMILES: C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[Br-]
• Synonyms: [R-(R*,S*)]-5-(6,8-Dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl)-5,6,7,8-tetrahydro-6,6-dimethyl-1,3-dioxolo[4,5-g]isoquinolinium bromide
• Reference: 1: Ma J, Lin C, Wen C, Xiang Z, Yang X, Wang X. Determination of bicuculline in; rat plasma by liquid chromatography mass spectrometry and its application in a; pharmacokinetic study. J Chromatogr B Analyt Technol Biomed Life Sci. 2014 Mar; 15;953-954:143-6. doi: 10.1016/j.jchromb.2014.02.006. Epub 2014 Feb 18. PubMed; PMID: 24607696. ; 2: Johnston GA. Advantages of an antagonist: bicuculline and other GABA; antagonists. Br J Pharmacol. 2013 May;169(2):328-36. doi: 10.1111/bph.12127.; Review. PubMed PMID: 23425285; PubMed Central PMCID: PMC3651659. ; 3: Chesnoy-Marchais D. Bicuculline- and neurosteroid-sensitive tonic chloride; current in rat hypoglossal motoneurons and atypical dual effect of SR95531. Eur J; Neurosci. 2013 Feb;37(3):366-79. doi: 10.1111/ejn.12074. Epub 2012 Nov 29. PubMed; PMID: 23190086. ; 4: Ionov ID, Roslavtseva LA. Coadministration of bicuculline and NMDA induces; paraplegia in the rat. Brain Res. 2012 Apr 27;1451:27-33. doi:; 10.1016/j.brainres.2012.03.015. Epub 2012 Mar 13. PubMed PMID: 22445063.
• PubChem Compound: 171729
• Last Modified: Nov 11 2021